Cas no 515870-70-9 (L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl-)
![L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl- structure](https://www.kuujia.com/scimg/cas/515870-70-9x500.png)
515870-70-9 structure
Product name:L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl-
CAS No:515870-70-9
MF:C21H29F3N6O6
MW:518.486775159836
CID:1571849
L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl-
- L-Arginine, 3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl- (9CI)
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- Inchi: 1S/C21H29F3N6O6/c1-12(15(31)29-14(16(32)33)9-6-10-27-18(25)26)28-17(34)20(2,21(22,23)24)30-19(35)36-11-13-7-4-3-5-8-13/h3-5,7-8,12,14H,6,9-11H2,1-2H3,(H,28,34)(H,29,31)(H,30,35)(H,32,33)(H4,25,26,27)/t12-,14-,20+/m0/s1
- InChI Key: JQRIECSVZCMBCB-TVSHIAKJSA-N
- SMILES: C(O)(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)[C@](C)(C(F)(F)F)NC(OCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 518.21027
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- PSA: 195.73
- pka: 3.32±0.10(Predicted)
L-Arginine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]alanyl-L-alanyl- Related Literature
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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